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This guide provides a comprehensive analysis of the cross-reactivity profile of Galantide
(M15), a widely utilized chimeric peptide in neuroscience and endocrinology research. We will

objectively compare its interaction with its primary targets, the galanin receptors, against its

known off-target activities. This document is intended for researchers, scientists, and drug

development professionals seeking to employ Galantide with a clear understanding of its

molecular interaction landscape.

Introduction to Galantide (M15): Beyond the
Bradykinin Misconception
Initially, it is crucial to clarify a common point of confusion. Galantide (M15) is not a bradykinin

B2 receptor antagonist. Instead, it is a pioneering chimeric peptide developed as a high-affinity

antagonist for galanin receptors.[1][2] It is structurally composed of the N-terminal fragment of

galanin (1-13) linked to the C-terminal fragment of substance P (5-11).[1][2] This unique

composition grants it high affinity for galanin receptors, where it was one of the first antagonists

developed to probe the function of the galaninergic system.[1]

Galanin is a neuropeptide implicated in a wide array of physiological processes, including pain

perception, cognition, and hormonal secretion.[3] It exerts its effects through three G protein-
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coupled receptor (GPCR) subtypes: GALR1, GALR2, and GALR3. Understanding the

selectivity of antagonists like Galantide is paramount for accurately interpreting experimental

results.

Comparative Selectivity Profile of Galantide (M15)
The selectivity of a pharmacological tool is a critical determinant of its utility. While Galantide is

a potent galanin receptor antagonist, its chimeric nature, incorporating a fragment of substance

P, predisposes it to potential cross-reactivity with the substance P receptor (Neurokinin-1 or

NK1). Below is a comparative summary of the binding affinities of Galantide and other common

galanin receptor antagonists.

It is important to note that comprehensive, broad-panel off-target screening data for Galantide
(M15) is not readily available in the public domain. Such screenings are crucial for a complete

understanding of a compound's safety and selectivity profile.[4][5][6][7] The data presented

here is based on targeted studies.
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Compound
Primary
Target(s)

Ki/IC50/Kd
at Primary
Target(s)

Off-
Target(s)

Ki/IC50/Kd
at Off-
Target(s)

Reference(s
)

Galantide

(M15)

Galanin

Receptors

IC50 ~0.1 nM

(rat brain

membranes)

Substance P

(NK1)

Receptor

Kd ~40 nM [1][2]

M35
Galanin

Receptors

Kd = 0.1 nM;

Ki = 0.11 nM

(hGALR1),

2.0 nM

(hGALR2)

Bradykinin B2

Receptor (by

design, but

functional

cross-

reactivity not

well-

documented

as an

antagonist)

Not reported

as antagonist
[8]

M40
Galanin

Receptors

Ki = 1.82 nM

(GALR1), 5.1

nM (GALR2)

Weak partial

agonist at

GALR2 at

>100 nM

Not

applicable
[9][10]

SNAP-37889

Galanin

Receptor 3

(GALR3)

Ki = 17.44 nM
GALR1,

GALR2

Ki > 10,000

nM
[11]

Note: The reported affinity values can vary depending on the experimental conditions, tissue

preparation, and radioligand used.

Signaling Pathways and Experimental Workflows
To experimentally validate the cross-reactivity profile of a ligand like Galantide, a series of

binding and functional assays are employed. The choice of assay is dictated by the G-protein

coupling of the receptor in question.

Galanin and Substance P Receptor Signaling
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Galanin receptors exhibit differential G-protein coupling:

GALR1 and GALR3 primarily couple to Gαi/o, leading to the inhibition of adenylyl cyclase

and a decrease in cyclic AMP (cAMP).

GALR2 is known to couple to Gαq/11, which activates the phospholipase C (PLC) pathway,

resulting in the production of inositol phosphates (IPs) and subsequent mobilization of

intracellular calcium.

The Substance P (NK1) receptor is a canonical Gαq/11-coupled receptor, and its activation

also leads to inositol phosphate production and calcium mobilization.
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Galanin and Substance P Receptor Signaling Pathways
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A systematic approach is essential to characterize the selectivity of a compound. The following

workflow outlines the key experimental stages.
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Workflow for Assessing GPCR Cross-Reactivity
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Experimental Protocols
Here, we provide detailed methodologies for key assays used to determine receptor cross-

reactivity.

Radioligand Binding Assay
This assay directly measures the affinity of a test compound for a receptor by quantifying its

ability to displace a radiolabeled ligand.

Principle: A radiolabeled ligand with high specificity for the target receptor is incubated with cell

membranes expressing the receptor. The test compound's ability to compete with the

radioligand for the binding site is measured, allowing for the determination of its inhibitory

constant (Ki).

Abbreviated Protocol:

Membrane Preparation: Prepare membranes from cells overexpressing the galanin or NK1

receptors.

Assay Setup: In a 96-well plate, add cell membranes, a fixed concentration of a suitable

radioligand (e.g., [¹²⁵I]Galanin or [³H]Substance P), and serial dilutions of Galantide.

Incubation: Incubate the plate to allow the binding to reach equilibrium.

Separation: Separate bound from unbound radioligand via rapid filtration through a filter mat.

Detection: Quantify the radioactivity retained on the filter using a scintillation counter.

Data Analysis: Calculate the percentage of inhibition of specific binding and determine the

IC50 value using non-linear regression. Convert the IC50 to a Ki value using the Cheng-

Prusoff equation.[7][8]

Calcium Mobilization Assay
This functional assay is ideal for Gαq/11-coupled receptors like GALR2 and NK1.
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Principle: Cells expressing the receptor of interest are loaded with a calcium-sensitive

fluorescent dye. Upon receptor activation by an agonist, intracellular calcium levels rise,

leading to an increase in fluorescence intensity. An antagonist will inhibit this agonist-induced

fluorescence increase.

Abbreviated Protocol:

Cell Culture: Plate cells expressing GALR2 or NK1 in a black, clear-bottom 96-well plate.

Dye Loading: Load the cells with a calcium-sensitive dye (e.g., Fluo-4 AM) in a suitable

buffer.

Compound Addition: Add varying concentrations of Galantide (for antagonist mode) followed

by a fixed concentration of the cognate agonist (galanin or substance P).

Fluorescence Reading: Measure the fluorescence intensity over time using a plate reader

equipped for kinetic reading (e.g., a FLIPR or FlexStation).[4][10][12][13]

Data Analysis: Plot the agonist-induced calcium response against the concentration of

Galantide to determine the IC50 value.

Inositol Phosphate (IP) Accumulation Assay
This assay also measures the activation of the Gαq/11 pathway and serves as a robust

alternative or confirmation to the calcium mobilization assay.

Principle: Activation of Gαq/11-coupled receptors leads to the production of inositol

phosphates. The accumulation of a stable metabolite, inositol monophosphate (IP1), is

measured, often in the presence of LiCl to inhibit its further degradation.[9][14]

Abbreviated Protocol:

Cell Culture and Labeling: Culture cells expressing GALR2 or NK1. For radioactive assays,

label the cells with [³H]myo-inositol. For non-radioactive methods, this step is omitted.

Stimulation: Pre-incubate the cells with LiCl, then add varying concentrations of Galantide

followed by a fixed concentration of the agonist.
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Lysis and IP1 Measurement: Lyse the cells and measure the accumulated IP1. This is

commonly done using a competitive immunoassay with Homogeneous Time-Resolved

Fluorescence (HTRF) technology.[9]

Data Analysis: Generate a dose-response curve by plotting the IP1 concentration against the

antagonist concentration to determine the IC50.

Conclusion and Recommendations
Galantide (M15) remains a valuable tool for investigating the galaninergic system due to its

high affinity for galanin receptors. However, researchers must be cognizant of its cross-

reactivity with the substance P (NK1) receptor, particularly at higher concentrations. The data

indicates a significant window of selectivity, but appropriate control experiments are essential

for unambiguous interpretation of results. When studying phenomena where both galanin and

substance P systems are implicated, the use of more selective antagonists, such as the

GALR3-specific SNAP-37889 for targeted galanin subtype investigation, or highly selective

NK1 antagonists, should be considered to complement studies with Galantide. The lack of a

comprehensive public off-target profile for Galantide underscores the need for researchers to

perform their own validation experiments, especially when exploring novel biological systems.

References
Eurofins-Cerep. (2023). In Vitro Safety Pharmacology Profiling. Available at: [Link]

Bartfai, T., Bedecs, K., Land, T., Langel, Ü., Bertorelli, R., Girotti, P., Consolo, S., Xu, X. J.,

Wiesenfeld-Hallin, Z., Nilsson, S., Pieribone, V. A., & Hökfelt, T. (1991). M-15: high-affinity

chimeric peptide that blocks the neuronal actions of galanin in the hippocampus, locus

coeruleus, and spinal cord. Proceedings of the National Academy of Sciences of the United

States of America, 88(23), 10961–10965. Available at: [Link]

Springer Nature Experiments. (n.d.). Ca2+ Mobilization Assays in GPCR Drug Discovery.

Available at: [Link]

Swanson, L., et al. (2005). Anxiolytic- and antidepressant-like profiles of the galanin-3

receptor (Gal3) antagonists SNAP 37889 and SNAP 398299. Proceedings of the National

Academy of Sciences, 102(48), 17489-17494. Available at: [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 14 Tech Support

https://www.tocris.com/products/m40_3425
https://www.benchchem.com/product/b10795280/docs?utm_src=pdf-body#a-researcher-s-guide-to-the-receptor-selectivity-of-galantide-m15
https://www.eurofins.com/biopharma-services/discovery/safety-pharmacology/in-vitro-safety-pharmacology/
https://www.pnas.org/doi/10.1073/pnas.88.23.10961
https://experiments.springernature.com/articles/10.1007/978-1-4939-2978-1_14
https://www.pnas.org/doi/10.1073/pnas.0508970102
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10795280?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Al-Hosayni, M., et al. (2019). Characterization of G Protein-coupled Receptors by a

Fluorescence-based Calcium Mobilization Assay. Journal of Visualized Experiments, (146),

e59373. Available at: [Link]

Kilian, K., et al. (2012). A FLIPR Assay for Evaluating Agonists and Antagonists of GPCR

Heterodimers. In Methods in Molecular Biology (Vol. 897, pp. 123-132). Humana Press.

Available at: [Link]

Lang, R., et al. (2015). Galanin Receptors and Ligands. Frontiers in Endocrinology, 6, 146.

Available at: [Link]

MDPI. (2026). Galanin Receptors in the Central Nervous System: Exploring Ligand

Interactions, Signal Transduction, and Potential Clinical Implications. International Journal of

Molecular Sciences, 27(5), 2345. Available at: [Link]

Bartfai, T., et al. (1991). M-15: high-affinity chimeric peptide that blocks the neuronal actions

of galanin in the hippocampus, locus coeruleus, and spinal cord. Proceedings of the National

Academy of Sciences, 88(23), 10961-10965. Available at: [Link]

Liu, H. X., & Hökfelt, T. (2002). The role of galanin in health and disease. Pharmacological

reviews, 54(3), 395-424. Available at: [Link]

Lindskog, S., Ahrén, B., Land, T., Langel, Ü., & Bartfai, T. (1992). The novel high-affinity

antagonist, galantide, blocks the galanin-mediated inhibition of glucose-induced insulin

secretion. European journal of pharmacology, 210(2), 183–188. Available at: [Link]

National Center for Biotechnology Information. (n.d.). IP-3/IP-1 Assays. In Assay Guidance

Manual. Available at: [Link]

Reaction Biology. (n.d.). Safety and Off-Target Drug Screening Services. Available at: [Link]

Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocols. Available at:

[Link]

Hobson, L. A., et al. (2003). The galanin antagonist M35 has intrinsic agonistic activity in the

dorsal root ganglion. Neuroreport, 14(12), 1649-1652. Available at: [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.jove.com/t/59373/characterization-of-g-protein-coupled-receptors-by-a-fluorescence-based-calcium-mobilization-assay
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3439043/
https://www.frontiersin.org/articles/10.3389/fendo.2015.00146/full
https://www.mdpi.com/1422-0067/27/5/2345
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC53023/
https://pharmrev.aspetjournals.org/content/54/3/395
https://pubmed.ncbi.nlm.nih.gov/1312384/
https://www.ncbi.nlm.nih.gov/books/NBK92003/
https://www.reactionbiology.com/services/safety-screening-early-drug-discovery
https://www.giffordbioscience.com/wp-content/uploads/2019/07/Data-Sheet-Radioligand-Binding-Assay-Protocols.pdf
https://journals.lww.com/neuroreport/Abstract/2003/08260/The_galanin_antagonist_M35_has_intrinsic.22.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10795280?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Zagainov, I. V., et al. (2000). Antisecretory effects of galanin and its putative antagonists

M15, M35 and C7 in the rat stomach. Regulatory peptides, 86(1-3), 23-29. Available at: [Link]

ACS Publications. (2025). Development of a HiBiT Peptide-Based NanoBRET Ligand

Binding Assay for Galanin Receptor 1 in Live Cells. ACS Chemical Biology. Available at:

[Link]

BindingDB. (n.d.). BDBM85073 CAS_3043476::Galantide (M15)::NSC_3043476. Available

at: [Link]

Crawley, J. N., et al. (1993). Galanin receptor antagonists M40 and C7 block galanin-induced

feeding. Brain research, 600(2), 268-272. Available at: [Link]

Springer Nature Experiments. (n.d.). Radioligand Binding Studies. Available at: [Link]

McDonald, M. P., et al. (1996). Galanin receptor antagonist M40 blocks galanin-induced

choice accuracy deficits on a delayed-nonmatching-to-position task. Behavioral

neuroscience, 110(5), 1025-1032. Available at: [Link]

Varga, G., et al. (2001). Effects of putative galanin antagonists M35 and C7 on rat exocrine

pancreas. Regulatory peptides, 97(2-3), 105-110. Available at: [Link]

Wynick, D., et al. (1993). Characterization of a high-affinity galanin receptor in the rat anterior

pituitary: absence of biological effect and reduced membrane binding of the antagonist M15

differentiate it from the brain/gut receptor. Molecular and cellular endocrinology, 91(1-2), 129-

135. Available at: [Link]

ResearchGate. (2025). Analysis of Galanin and the Galanin Antagonist M40 on Delayed

Non–Matching-to-Position Performance in Rats Lesioned With the Cholinergic Immunotoxin

IgG-Saporin. Available at: [Link]

Laukkarinen, J., et al. (2011). Galanin receptor antagonist m35 but not m40 or c7

ameliorates cerulein-induced acute pancreatitis in mice. Pancreas, 40(1), 127-133. Available

at: [Link]

Swanson, C. J., et al. (2005). Anxiolytic- and antidepressant-like profiles of the galanin-3

receptor (Gal3) antagonists SNAP 37889 and SNAP 398299. Proceedings of the National

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://pubmed.ncbi.nlm.nih.gov/10686259/
https://pubs.acs.org/doi/10.1021/acschembio.5c00249
https://www.benchchem.com/product/b10795280/docs?utm_src=pdf-body#a-researcher-s-guide-to-the-receptor-selectivity-of-galantide-m15
http://www.bindingdb.org/bind/chemsearch/marvin/molView.jsp?monomerid=85073
https://pubmed.ncbi.nlm.nih.gov/8443904/
https://experiments.springernature.com/articles/10.1385/1-59259-869-7-211
https://pubmed.ncbi.nlm.nih.gov/8919000/
https://pubmed.ncbi.nlm.nih.gov/11164923/
https://pubmed.ncbi.nlm.nih.gov/8477685/
https://www.researchgate.net/publication/14589253_Analysis_of_Galanin_and_the_Galanin_Antagonist_M40_on_Delayed_Non-Matching-to-Position_Performance_in_Rats_Lesioned_With_the_Cholinergic_Immunotoxin_IgG-Saporin
https://pubmed.ncbi.nlm.nih.gov/21160395/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10795280?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Academy of Sciences of the United States of America, 102(48), 17489–17494. Available at:

[Link]

Dong, M., et al. (2012). Mapping Substance P Binding Sites on the Neurokinin-1 Receptor

Using Genetic Incorporation of a Photoreactive Amino Acid. Journal of Biological Chemistry,

287(11), 8378-8389. Available at: [Link]

Gabriel, S. M., et al. (1993). The galanin antagonist, M-15, inhibits growth hormone release

in rats. Peptides, 14(4), 869-872. Available at: [Link]

ETH Library. (n.d.). Human substance P receptor binding mode of the antagonist drug

aprepitant by NMR and crystallography. Available at: [Link]

bioRxiv. (2021). Isolation and characterization of a highly specific monoclonal antibody

targeting the botulinum neurotoxin type E exposed SNAP-25 neoepitope. Available at: [Link]

Patsnap Synapse. (2024). What are galanin receptor antagonists and how do they work?.

Available at: [Link]

ETH Library. (n.d.). Human substance P receptor binding mode of the antagonist drug

aprepitant by NMR and crystallography. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. M-15: high-affinity chimeric peptide that blocks the neuronal actions of galanin in the
hippocampus, locus coeruleus, and spinal cord - PubMed [pubmed.ncbi.nlm.nih.gov]

2. The novel high-affinity antagonist, galantide, blocks the galanin-mediated inhibition of
glucose-induced insulin secretion - PubMed [pubmed.ncbi.nlm.nih.gov]

3. mdpi.com [mdpi.com]

4. reactionbiology.com [reactionbiology.com]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1297683/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3308826/
https://pubmed.ncbi.nlm.nih.gov/7687353/
https://www.research-collection.ethz.ch/handle/20.500.11850/338248
https://www.biorxiv.org/content/10.1101/2021.09.15.460485v1
https://www.patsnap.com/synapse/articles/galanin-receptor-antagonists-work
https://www.research-collection.ethz.ch/handle/20.500.11850/338248
https://www.benchchem.com/product/b10795280?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/1720557/
https://pubmed.ncbi.nlm.nih.gov/1720557/
https://pubmed.ncbi.nlm.nih.gov/1376272/
https://pubmed.ncbi.nlm.nih.gov/1376272/
https://www.mdpi.com/1422-0067/24/12/10193
https://www.reactionbiology.com/services/safety-and-toxicology/in-vitro-safety-screening/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10795280?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. wuxibiology.com [wuxibiology.com]

6. Safety screening in early drug discovery: An optimized assay panel - PubMed
[pubmed.ncbi.nlm.nih.gov]

7. medchemexpress.com [medchemexpress.com]

8. rndsystems.com [rndsystems.com]

9. M40 | Galanin Receptors | Tocris Bioscience [tocris.com]

10. Analysis of galanin and the galanin antagonist M40 on delayed non-matching-to-position
performance in rats lesioned with the cholinergic immunotoxin 192 IgG-saporin - PubMed
[pubmed.ncbi.nlm.nih.gov]

11. Galanin receptor antagonist M40 blocks galanin-induced choice accuracy deficits on a
delayed-nonmatching-to-position task - PubMed [pubmed.ncbi.nlm.nih.gov]

12. Pharmacological and biochemical characterization of a recombinant human galanin
GALR1 receptor: agonist character of chimeric galanin peptides - PubMed
[pubmed.ncbi.nlm.nih.gov]

13. medchemexpress.com [medchemexpress.com]

14. Effect of M35, a neuropeptide galanin antagonist on glucose uptake translated by
glucose transporter 4 in trained rat skeletal muscle - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Researcher's Guide to the Receptor Selectivity of
Galantide (M15)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10795280/docs#a-researcher-s-guide-to-the-
receptor-selectivity-of-galantide-m15]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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